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Compound of Interest

Compound Name: Diethyl 2,3-diphenylbutanedioate

Cat. No.: B2989356

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 24097-93-6
Synonyms: dI-2,3-Diphenyl-succinic acid diethyl ester, Diethyl (+/-)-2,3-diphenylsuccinate[1]

This technical guide provides a comprehensive overview of the available scientific and
technical data for Diethyl 2,3-diphenylbutanedioate. The information is compiled for use by

professionals in research and drug development.

Physicochemical and Spectral Data

A thorough review of scientific literature and chemical databases reveals a significant lack of
experimentally determined physicochemical and spectral data for Diethyl 2,3-
diphenylbutanedioate. The available information is summarized below.

Table 1: Summary of Physicochemical Properties
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Property

Value

Notes

Molecular Formula

C20H2204

Confirmed

Molecular Weight 326.386 g/mol Confirmed[1]
Melting Point Data Not Available -

Boiling Point 418.6 £ 40.0 °C Predicted
Density 1.123 £ 0.0 g/cm3 Predicted
Solubility Data Not Available -

Table 2: Summary of Spectral Data

Spectrum Type

Data

1H NMR

No experimental data available in searched

resources.

13C NMR

No experimental data available in searched

resources.

Infrared (IR)

No experimental data available in searched

resources.

Mass Spectrometry (MS)

No experimental data available in searched

resources.

Experimental Protocols: Synthesis

A specific, detailed experimental protocol for the synthesis of Diethyl 2,3-

diphenylbutanedioate is not readily available in the reviewed literature. However, a plausible

and documented method for the synthesis of similar compounds is the photochemical

dimerization of cinnamate esters. This reaction involves a [2+2] cycloaddition of the alkene

moieties of two ester molecules to form a cyclobutane ring, which is the core structure of

Diethyl 2,3-diphenylbutanedioate.

Conceptual Experimental Workflow: Photochemical Dimerization of Ethyl Cinnamate
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The following diagram illustrates a conceptual workflow for the synthesis of Diethyl 2,3-
diphenylbutanedioate based on the principles of photochemical dimerization.
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concentrated solution

Click to download full resolution via product page
Caption: Conceptual workflow for the synthesis of Diethyl 2,3-diphenylbutanedioate.
Methodology Details:
 Starting Material: Ethyl cinnamate.

o Reaction: The reaction is typically carried out by exposing a concentrated solution or the
solid-state starting material to ultraviolet (UV) radiation. The use of a Lewis acid catalyst may
enhance the reaction efficiency and stereoselectivity.

» Work-up and Purification: Following the reaction, the solvent (if used) is removed under
reduced pressure. The resulting crude product, which may contain a mixture of
stereoisomers (truxillates and truxinates), would then be purified, typically by column
chromatography on silica gel.

o Characterization: The final product would be characterized by standard spectroscopic
methods (NMR, IR, MS) and its purity assessed by techniques such as HPLC.

Biological Activity and Signaling Pathways

A comprehensive search of scientific databases and literature yielded no information on the
biological activity of Diethyl 2,3-diphenylbutanedioate. There are no published studies on its
pharmacological effects, potential applications in drug development, or its mechanism of action.
Consequently, there are no known signaling pathways associated with this compound.
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Table 3: Summary of Biological Data

Area of Investigation Findings

Pharmacological Activity No data available.
Mechanism of Action No data available.
Signaling Pathway Involvement No data available.
Toxicology/Cytotoxicity No data available.
Drug Development Studies No data available.

Given the complete lack of biological data, no diagrams of signaling pathways or experimental
workflows for biological assays can be provided.

Conclusion

Diethyl 2,3-diphenylbutanedioate (CAS: 24097-93-6) is a compound for which there is a
notable scarcity of public scientific data. While its chemical identity is established, its
physicochemical properties, spectral characteristics, and biological activities remain largely
uncharacterized. The most probable synthetic route is the photochemical dimerization of ethyl
cinnamate, though a specific protocol has not been detailed in the available literature. For the
scientific and drug development communities, this compound represents an unexplored area.
Future research would be required to determine its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2989356#diethyl-2-3-diphenylbutanedioate-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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